2-Hydroxy-4-oxo-4-pyridin-2-ylbutyric acid ethyl ester

• Molecular Formula: C11H13NO4
• Molecular Weight: 223.22 g/mol
• IUPAC Name: ethyl 2-hydroxy-4-oxo-4-pyridin-2-ylbutanoate
• InChI: InChI=1S/C11H13NO4/c1-2-16-11(15)10(14)7-9(13)8-5-3-4-6-12-8/h3-6,10,14H,2,7H2,1H3
• InChI Key: GTQSUIHRLKUMQA-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(CC(=O)C1=CC=CC=N1)O

Description

2-Hydroxy-4-oxo-4-pyridin-2-ylbutyric acid ethyl ester is a useful research compound. Its molecular formula is C11H13NO4 and its molecular weight is 223.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of ethyl glyoxalate (3.060 g, 30.000 mmol) (6.2 mL of a 50% solution in toluene) and 2-acetylpyridine (3.630 g, 30.000 mmol) was heated in an oil bath at 135° C. for 16 hours. The crude residue after removal of toluene was purified by column chromatography. The pure 2-hydroxy-4-oxo-4-pyridin-2-ylbutyric acid ethyl ester was isolated in 44% yield (2.910 g, 13.000 mmol).